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Compound of Interest

Compound Name: Gymnoside VII

Cat. No.: B2518416 Get Quote

For Immediate Release

Shanghai, China – December 1, 2025 – Gymnoside VII (CAS Number 899430-07-0), a

notable glycosyloxybenzyl 2-isobutyl malate compound, has been identified as a molecule of

interest for scientific investigation, particularly in the realm of allergy and inflammation. This

technical guide serves to consolidate the available information on Gymnoside VII, providing

researchers, scientists, and drug development professionals with a foundational understanding

of its properties and the broader context of its botanical origin.

Chemical and Physical Properties
Gymnoside VII is a natural product isolated from the tubers of Gymnadenia conopsea R. Br., a

plant with a history of use in traditional medicine for various ailments, including those with

inflammatory components. Its chemical identity is well-defined, providing a solid basis for

further study.

Table 1: Physicochemical Properties of Gymnoside VII

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2518416?utm_src=pdf-interest
https://www.benchchem.com/product/b2518416?utm_src=pdf-body
https://www.benchchem.com/product/b2518416?utm_src=pdf-body
https://www.benchchem.com/product/b2518416?utm_src=pdf-body
https://www.benchchem.com/product/b2518416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2518416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 899430-07-0 -

Molecular Formula C₅₁H₆₄O₂₄ -

Molecular Weight 1061.04 g/mol -

Predicted Boiling Point 1176.4 ± 65.0 °C -

Predicted Density 1.50 ± 0.1 g/cm³ -

Predicted pKa 12.15 ± 0.70 -

Biological Context and Anti-Allergic Potential
While specific, in-depth research on the anti-allergic activity of Gymnoside VII is not

extensively detailed in publicly accessible scientific literature, its classification as a compound

for anti-allergy studies suggests a basis for this potential application. This is further supported

by research on its source, Gymnadenia conopsea.

A methanolic extract from the tubers of Gymnadenia conopsea has demonstrated anti-allergic

effects in a passive cutaneous anaphylaxis (PCA) mouse model, a standard in vivo assay for

evaluating type I hypersensitivity reactions.[1] This finding indicates the presence of bioactive

constituents within the plant that can modulate allergic responses.

Further investigation into the chemical constituents of Gymnadenia conopsea has led to the

isolation of several phenanthrenes and dihydrostilbenes that exhibit significant inhibitory effects

on the degranulation of RBL-2H3 cells.[1] RBL-2H3 cells are a widely used in vitro model for

studying mast cell degranulation, a critical event in the allergic cascade.

Table 2: In Vitro Anti-Allergic Activity of Compounds from Gymnadenia conopsea
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Compound Type
Inhibition of Antigen-Induced
Degranulation in RBL-2H3 cells (at 100
µM)

Phenanthrenes 65.5% to 99.4%

Dihydrostilbenes 65.5% to 99.4%

Data from a study on compounds isolated from the methanolic extract of Gymnadenia

conopsea tubers.[1]

Although Gymnoside VII was not specifically identified among the active compounds in the

aforementioned study, the established anti-allergic potential of its source plant provides a

strong rationale for its investigation as an anti-allergic agent.

Proposed Experimental Workflow for Investigating
Anti-Allergic Activity
Based on standard methodologies in allergy research, a logical workflow for characterizing the

anti-allergic properties of Gymnoside VII can be proposed.
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In Vitro Evaluation

In Vivo Confirmation

RBL-2H3 Cell Culture

Sensitization with Anti-DNP IgE

Treatment with Gymnoside VII (various concentrations)

Antigen Challenge (DNP-HSA)

β-Hexosaminidase Release Assay Histamine Release Assay Cytokine (e.g., TNF-α, IL-4) Measurement (ELISA)

Passive Cutaneous Anaphylaxis (PCA) in Mice

Positive results suggest in vivo testing

Intradermal Injection of Anti-DNP IgE

Oral or IP Administration of Gymnoside VII

Intravenous Challenge with DNP-HSA and Evans Blue Dye

Measurement of Dye Extravasation

Click to download full resolution via product page

Caption: Proposed workflow for evaluating the anti-allergic activity of Gymnoside VII.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2518416?utm_src=pdf-body-img
https://www.benchchem.com/product/b2518416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2518416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Mechanism of Action: A Hypothetical
Signaling Pathway
The anti-allergic effects of many natural compounds are mediated through the inhibition of the

high-affinity IgE receptor (FcεRI) signaling pathway in mast cells. A hypothetical pathway

illustrating potential points of intervention for Gymnoside VII is presented below.
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Hypothetical FcεRI Signaling Pathway Inhibition
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Caption: Hypothetical mechanism of Gymnoside VII in mast cell degranulation.
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Future Directions and Conclusion
While the direct evidence for the anti-allergic properties of Gymnoside VII is still emerging, the

bioactivity of its source plant, Gymnadenia conopsea, provides a compelling case for its further

investigation. The experimental workflows and hypothetical mechanisms outlined in this guide

offer a roadmap for researchers to systematically evaluate its potential as a novel modulator of

allergic responses. Future studies should focus on isolating or synthesizing sufficient quantities

of Gymnoside VII to perform comprehensive in vitro and in vivo studies to elucidate its precise

mechanism of action and therapeutic potential.

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on currently available information. Further research is required to fully understand the

biological activities of Gymnoside VII.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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